Cas no 26308-40-7 (ethyl 5-ethyl-1H-pyrazole-3-carboxylate)

Ethyl 5-ethyl-1H-pyrazole-3-carboxylate is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical synthesis. Its structure features a carboxylate group at the 3-position and an ethyl substituent at the 5-position, enhancing reactivity for further functionalization. The compound serves as a versatile intermediate in heterocyclic chemistry, enabling the construction of more complex molecules. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. The ethyl ester group offers synthetic flexibility, allowing hydrolysis or transesterification for downstream modifications. This compound is particularly useful in medicinal chemistry for the development of biologically active pyrazole derivatives.
ethyl 5-ethyl-1H-pyrazole-3-carboxylate structure
26308-40-7 structure
Product Name:ethyl 5-ethyl-1H-pyrazole-3-carboxylate
CAS No:26308-40-7
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD08277223
CID:239650
PubChem ID:8027614
Update Time:2025-05-27

ethyl 5-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • 5-ethyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • Ethyl 3-ethyl-1H-pyrazole-5-carboxylate
    • 1-Ethyl-hexahydro-s-triazin-4-on
    • 3-Ethylpyrazol-5-carbonsaeure-ethylester
    • 5-ethyl-[1,3,5]triazinan-2-one
    • 5-ethyl-1(2)H-pyrazole-3-carboxylic acid ethyl ester
    • 5-ethylhexahydro-1,3,5-triazin-2-one
    • ethyl 5-ethyl-1H-pyrazole-3-carboxylate
    • CS-0145747
    • 26308-40-7
    • FT-0751065
    • FT-0695582
    • 5-Ethyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • BBA30840
    • AMY12235
    • SCHEMBL1233899
    • AKOS005144269
    • BS-22162
    • YFONSBZEAHNVCW-UHFFFAOYSA-N
    • ethyl5-ethyl-1H-pyrazole-3-carboxylate
    • 885319-49-3
    • MFCD08277223
    • A877271
    • Z255150192
    • DTXSID701217722
    • AKOS003672614
    • 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester
    • 3-ETHYL-1H-PYRAZOLE-5-CARBOXYLICACIDETHYLESTER
    • EN300-60984
    • MDL： MFCD08277223
    • Inchi： 1S/C8H12N2O2/c1-3-6-5-7(10-9-6)8(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
    • InChI Key： YFONSBZEAHNVCW-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=C(CC)NN=1)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 319.2±30.0 °C at 760 mmHg
  • Flash Point: 146.8±24.6 °C
  • PSA: 54.98000
  • LogP: 1.14880
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 5-ethyl-1H-pyrazole-3-carboxylate Security Information

ethyl 5-ethyl-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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